(2S)-1-amino-3,3-dimethylbutan-2-ol hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry .Chemical Reactions Analysis
Amino alcohols can participate in a variety of chemical reactions. They can act as both nucleophiles and bases, reacting with electrophiles and acids, respectively. The specific reactions would depend on the other functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using a variety of techniques, including melting point analysis, solubility tests, and spectroscopic methods .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-amino-3,3-dimethylbutan-2-ol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-butene", "HBr", "Sodium azide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: 2-methyl-2-butene is reacted with HBr in the presence of peroxide to yield 2-bromo-2-methylbutane.", "Step 2: 2-bromo-2-methylbutane is reacted with sodium azide in the presence of DMF to yield 2-azido-2-methylbutane.", "Step 3: 2-azido-2-methylbutane is reduced with sodium borohydride in the presence of methanol to yield (S)-2-amino-3,3-dimethylbutane.", "Step 4: (S)-2-amino-3,3-dimethylbutane is reacted with hydrochloric acid to yield (S)-1-amino-3,3-dimethylbutan-2-ol hydrochloride." ] } | |
CAS RN |
2460615-95-4 |
Product Name |
(2S)-1-amino-3,3-dimethylbutan-2-ol hydrochloride |
Molecular Formula |
C6H16ClNO |
Molecular Weight |
153.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
